Cas no 1485697-13-9 (Methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate)

Methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate structure
1485697-13-9 structure
Product Name:Methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate
CAS No:1485697-13-9
MF:C9H17NO2
MW:171.23678278923
CID:5743761
PubChem ID:65000126
Update Time:2023-11-11

Methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • CS-0288105
    • AKOS014332156
    • methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate
    • EN300-1122438
    • 1485697-13-9
    • methyl1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate
    • Cyclobutanecarboxylic acid, 1-(aminomethyl)-3,3-dimethyl-, methyl ester
    • Methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate
    • Inchi: 1S/C9H17NO2/c1-8(2)4-9(5-8,6-10)7(11)12-3/h4-6,10H2,1-3H3
    • InChI Key: VPIKYBFXXYMHIS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(CN)CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.006±0.06 g/cm3(Predicted)
  • Boiling Point: 210.5±13.0 °C(Predicted)
  • pka: 10.27±0.29(Predicted)

Methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 1-(aminomethyl)-3,3-dimethylcyclobutane-1-carboxylate
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Enamine
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Enamine
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